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A Comparative Analysis of Aldicarb and Its Metabolites: A Guide for Researchers

Introduction
Aldicarb is a systemic carbamate insecticide, nematicide, and acaricide known for its high

acute toxicity.[1][2][3] It is applied to the soil, where it is absorbed by plant roots and

translocated throughout the plant, providing protection against various pests.[1] Once in the

environment and in biological systems, aldicarb is rapidly metabolized through oxidation into

two primary, toxicologically significant metabolites: aldicarb sulfoxide and aldicarb sulfone.[4]

Understanding the comparative properties of the parent compound and its metabolites is

crucial for toxicology, environmental risk assessment, and the development of analytical

methods. This guide provides a detailed comparison of aldicarb, aldicarb sulfoxide, and

aldicarb sulfone, supported by experimental data and methodologies.

Chemical and Physical Properties
The structural differences between aldicarb and its metabolites arise from the oxidation of the

sulfur atom, which significantly influences their chemical and physical properties, such as

polarity and water solubility.
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Property Aldicarb Aldicarb Sulfoxide Aldicarb Sulfone

IUPAC Name

2-Methyl-2-

(methylthio)propanal

O-(N-

methylcarbamoyl)oxim

e

2-Methyl-2-

(methylsulfinyl)propion

aldehyde O-

(methylcarbamoyl)oxi

me

2-Methyl-2-

(methylsulfonyl)propio

naldehyde O-

(methylcarbamoyl)oxi

me

CAS Number 116-06-3 1646-87-3 1646-88-4

Molecular Formula C₇H₁₄N₂O₂S C₇H₁₄N₂O₃S C₇H₁₄N₂O₄S

Molecular Weight 190.27 g/mol 206.27 g/mol 222.26 g/mol

Physical State White crystalline solid White crystalline solid White crystalline solid

Water Solubility 6 g/L (at 20°C) Highly soluble Highly soluble

Log Octanol/Water

Partition Coefficient

(Log P)

1.359 - -0.6

Metabolism and Mechanism of Action
The primary mechanism of toxicity for aldicarb and its oxidative metabolites is the inhibition of

acetylcholinesterase (AChE), an essential enzyme in the nervous system. This inhibition leads

to the accumulation of the neurotransmitter acetylcholine at synaptic clefts, resulting in

cholinergic symptoms such as weakness, nausea, tremors, and, in severe cases, respiratory

failure and death.

The metabolic conversion of aldicarb is a two-step oxidation process. Aldicarb is first rapidly

oxidized to form aldicarb sulfoxide. This is followed by a slower oxidation of the sulfoxide to

aldicarb sulfone. Both of these metabolites are also potent cholinesterase inhibitors. While the

carbamylation of AChE by these compounds is reversible, unlike the action of

organophosphates, their high acute toxicity makes them hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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